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Compound of Interest

Compound Name: Citreoviridin-13C23

Cat. No.: B15134970

A Comprehensive Technical Guide to Citreoviridin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and
biological activities of Citreoviridin. While this document focuses on the naturally occurring
compound, information regarding the isotopically labeled "Citreoviridin-13C23" is extrapolated
and discussed in the context of its potential applications in research. Citreoviridin-13C23
refers to Citreoviridin in which all 23 carbon atoms are the heavy isotope 13C. This labeling is
invaluable for metabolic studies and advanced nuclear magnetic resonance (NMR)
spectroscopy, allowing for precise tracking and structural analysis of the molecule in biological
systems.

Chemical Structure and Properties

Citreoviridin is a mycotoxin produced by several species of Penicillium and Aspergillus fungi.[1]
It is a polyketide with a complex structure featuring a pyran-2-one ring and a conjugated
polyene chain attached to a substituted tetrahydrofuran ring.

Note on Citreoviridin-13C23: The primary difference between Citreoviridin and Citreoviridin-
13C23 is their molecular weight. The presence of 23 13C atoms instead of 2C atoms
significantly increases the mass of the molecule, a property leveraged in mass spectrometry-
based tracer studies.
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Table 1: Chemical and Physical Properties of

Citreoviridin

Property Value Source
6-[(1E,3E,5E,7E)-8-
[(2S,3R,4R,5R)-3,4-dihydroxy-
2,4,5-trimethyloxolan-2-yl]-7-

IUPAC Name [1112]
methylocta-1,3,5,7-
tetraenyl]-4-methoxy-5-
methylpyran-2-one

Molecular Formula C23H3006 [11[2]

Molar Mass (Citreoviridin) 402.487 g/mol

Molar Mass (Citreoviridin-

Approx. 425.48 g/mol Calculated

13C23)

CAS Number 25425-12-1
Appearance Crystalline solid

- DMSO: 10 mg/mL, Ethanol: 10
Solubility

mg/mL

UV Absorption Maxima (Amax)

236, 295, 389 nm

Biological Activity and Mechanism of Action

Citreoviridin is a potent inhibitor of mitochondrial ATP synthase, which disrupts cellular energy

production. This inhibition is a key factor in its toxicity. Recent studies have elucidated its

effects on various cellular signaling pathways, highlighting its potential as a tool for cancer

research.

Inhibition of mMTOR Signaling

Citreoviridin has been shown to inhibit the mTOR (mechanistic target of rapamycin) signaling

pathway in HeLa cancer cells. The mTOR pathway is a central regulator of cell growth,

proliferation, and survival, and its dysregulation is common in cancer.
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Induction of Autophagy and Apoptosis

Research indicates that Citreoviridin can induce myocardial apoptosis through the PPAR-y-
MTORC2-mediated autophagic pathway. It has been found to induce apoptosis through a
lysosomal-mitochondrial axis in cardiomyocytes.

Cell Cycle Arrest

Citreoviridin can induce GO-G1 phase arrest in HelLa cells, further contributing to its

antiproliferative effects.

Table 2: Quantitative Biological Activity Data for

Citreoviridin
Parameter Value Cell Line/System Source
ICs0 (HepG2) 7.3 pg/mL HepG2

Ki (Soluble ATPase) 4.1 uM

Ki (ADP-stimulated Isolated rat liver
o 0.15 uM _ _
respiration) mitochondria

Ki (ATP-driven NAD*

] 2 uM
reduction)

Experimental Protocols
Fermentation and Isolation of Citreoviridin

This protocol describes the general method for obtaining Citreoviridin from Penicillium

citreonigrum.

Workflow for Citreoviridin Production and Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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